Benastatin D
Benastatin D
Benastatin D is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
150151-89-6
VCID:
VC21094817
InChI:
InChI=1S/C29H30O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h10-14,30-33H,4-9H2,1-3H3
SMILES:
CCCCCC1=CC2=C(C3=CC4=C(C(=C3CC2)O)C(=O)C5=C(C4(C)C)C=C(C=C5O)O)C(=C1)O
Molecular Formula:
C29H30O5
Molecular Weight:
458.5 g/mol
Benastatin D
CAS No.: 150151-89-6
Cat. No.: VC21094817
Molecular Formula: C29H30O5
Molecular Weight: 458.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benastatin D is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 150151-89-6 |
| Molecular Formula | C29H30O5 |
| Molecular Weight | 458.5 g/mol |
| IUPAC Name | 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentyl-5,6-dihydrobenzo[a]tetracen-8-one |
| Standard InChI | InChI=1S/C29H30O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h10-14,30-33H,4-9H2,1-3H3 |
| Standard InChI Key | GLNSGIZGIVNPCR-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC2=C(C3=CC4=C(C(=C3CC2)O)C(=O)C5=C(C4(C)C)C=C(C=C5O)O)C(=C1)O |
| Canonical SMILES | CCCCCC1=CC2=C(C3=CC4=C(C(=C3CC2)O)C(=O)C5=C(C4(C)C)C=C(C=C5O)O)C(=C1)O |
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